molecular formula C12H12ClNS B8325020 C-(5-(3-Chloro-benzyl)-thiophen-2-yl)-methylamine

C-(5-(3-Chloro-benzyl)-thiophen-2-yl)-methylamine

Cat. No.: B8325020
M. Wt: 237.75 g/mol
InChI Key: KLGIPHSNPHPRAI-UHFFFAOYSA-N
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Description

C-(5-(3-Chloro-benzyl)-thiophen-2-yl)-methylamine is a useful research compound. Its molecular formula is C12H12ClNS and its molecular weight is 237.75 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H12ClNS

Molecular Weight

237.75 g/mol

IUPAC Name

[5-[(3-chlorophenyl)methyl]thiophen-2-yl]methanamine

InChI

InChI=1S/C12H12ClNS/c13-10-3-1-2-9(6-10)7-11-4-5-12(8-14)15-11/h1-6H,7-8,14H2

InChI Key

KLGIPHSNPHPRAI-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)Cl)CC2=CC=C(S2)CN

Origin of Product

United States

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Synthesis routes and methods II

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To a solution of 5-(3-chloro-benzyl)thiophene-2-carbaldehyde described in Preparation Example 44 (1.2 g, 5.08 mmol) in 7N ammonia/methanol (40 mL) was added Raney nickel (2 g), and the solution was stirred at room temperature for 17 hours under hydrogen atmosphere. The reaction solution was filtered through Celite pad, the catalyst was removed, then, this filtrate was evaporated in vacuo, the residue was purified by silica gel column chromatography (ethyl acetate, then ethyl acetate:methanol=5:1), and the title compound (740 mg, 3.12 mmol, 61.4%) was obtained as a brown oil.
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